Cas no 83553-01-9 ( )

  structure
  structure
Product name: 
CAS No:83553-01-9
MF:C14H14O4
MW:246.258564472198
CID:988971
PubChem ID:329444

  Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(1-hydroxy-3-methyl-4-oxonaphthalen-1-yl)acetate
    • CHEMBL486999
    • DTXSID10317176
    • 83553-01-9
    • NSC312324
    • NSC-312324
    • methyl 2-(1-hydroxy-3-methyl-4-oxo-naphthalen-1-yl)acetate
    • DS-000451
    •  
    • Inchi: InChI=1S/C14H14O4/c1-9-7-14(17,8-12(15)18-2)11-6-4-3-5-10(11)13(9)16/h3-7,17H,8H2,1-2H3
    • InChI Key: MLWIYELTJOHTPR-UHFFFAOYSA-N
    • SMILES: CC1=CC(C2=CC=CC=C2C1=O)(CC(=O)OC)O

Computed Properties

  • Exact Mass: 246.08920892g/mol
  • Monoisotopic Mass: 246.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 1.7

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